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Compound of Interest

Compound Name: N-(3,4-dimethylphenyl)guanidine

Cat. No.: B1354817 Get Quote

Synthesis Pathway
The synthesis of N-(3,4-dimethylphenyl)guanidine is most commonly achieved through the

guanylation of 3,4-dimethylaniline. A prevalent and straightforward method involves the

reaction of an amine salt with cyanamide. This reaction proceeds by the nucleophilic attack of

the amine on the carbon atom of cyanamide, typically under heating in an aqueous or alcoholic

medium. The use of the amine salt, such as the hydrochloride, activates the cyanamide for the

reaction.
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Reactants
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3,4-Dimethylaniline
(C₈H₁₁N)

N-(3,4-dimethylphenyl)guanidine
(C₉H₁₃N₃)

+

      

Cyanamide
(CH₂N₂)

Acid Catalyst (e.g., HCl)

Heat (Reflux)
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dimethylphenyl-guanidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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